Cas no 2939-66-4 (10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol)

10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol structure
2939-66-4 structure
Product Name:10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol
CAS No:2939-66-4
MF:C19H23NO
MW:281.392025232315
CID:290609
PubChem ID:76249
Update Time:2025-04-19

10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol Chemical and Physical Properties

Names and Identifiers

    • 10,11-Dihydro-5-(3-(methylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol
    • 5-[3-(methylamino)propyl]-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ol
    • EINECS 220-926-0
    • 2939-66-4
    • DTXSID20951924
    • NS00049144
    • 10,11-dihydro-5-[3-(methylamino)propyl]-5H-dibenzo[a,d]cyclohepten-5-ol
    • Inchi: 1S/C19H23NO/c1-20-14-6-13-19(21)17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)19/h2-5,7-10,20-21H,6,11-14H2,1H3
    • InChI Key: VGYXEZXCFKVWAP-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=CC=2CCC2C=CC=CC1=2)CCCNC

Computed Properties

  • Exact Mass: 281.17809
  • Monoisotopic Mass: 281.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.088
  • Boiling Point: 413.4°Cat760mmHg
  • Flash Point: 99.7°C
  • Refractive Index: 1.585
  • PSA: 32.26
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